N-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methyl]prop-2-enamide

• IUPAC Name: N-[[4-methyl-2-(oxolan-3-ylmethoxy)phenyl]methyl]prop-2-enamide
• InChI: InChI=1S/C16H21NO3/c1-3-16(18)17-9-14-5-4-12(2)8-15(14)20-11-13-6-7-19-10-13/h3-5,8,13H,1,6-7,9-11H2,2H3,(H,17,18)
• InChI Key: ZUPZUYZKAAXAHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC(=O)C=C)OCC2CCOC2
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

“N-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methyl]prop-2-enamide” is a chemical compound. It is also known as 1-{4-methyl-2-[(oxolan-2-yl)methoxy]phenyl}methanamine hydrochloride. The compound has a molecular weight of 257.76.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H19NO2.ClH/c1-10-4-5-11(8-14)13(7-10)16-9-12-3-2-6-15-12;/h4-5,7,12H,2-3,6,8-9,14H2,1H3;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The compound’s molecular weight is 257.76.

Safety And Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

As for future directions, more research is needed to understand the potential applications of this compound. Given the biological activities of similar compounds, it may be worthwhile to explore its potential in pharmaceutical applications.